sodium;9,10-dimethoxyanthracene-2-sulfonate

• IUPAC Name: sodium;9,10-dimethoxyanthracene-2-sulfonate
• InChI: InChI=1S/C16H14O5S.Na/c1-20-15-11-5-3-4-6-12(11)16(21-2)14-9-10(22(17,18)19)7-8-13(14)15;/h3-9H,1-2H3,(H,17,18,19);/q;+1/p-1
• InChI Key: CBGQZXMEEWCJQD-UHFFFAOYSA-M
• Canonical SMILES: COC1=C2C=CC(=CC2=C(C3=CC=CC=C31)OC)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C16H13NaO5S
• Molecular Weight: 340.3 g/mol

Description

Compound “sodium;9,10-dimethoxyanthracene-2-sulfonate” is a chemical entity registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “sodium;9,10-dimethoxyanthracene-2-sulfonate” involves specific synthetic routes and reaction conditions. The synthesis typically requires the use of hazardous chemicals, and appropriate personal protective equipment is recommended . The synthetic route may involve multiple steps, including the use of catalysts and specific reaction conditions to achieve the desired product.

Industrial Production Methods: Industrial production of compound “this compound” may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions: Compound “sodium;9,10-dimethoxyanthracene-2-sulfonate” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties.

Common Reagents and Conditions: The reactions involving compound “this compound” typically use common reagents such as acids, bases, and oxidizing or reducing agents. The reaction conditions, including temperature, pressure, and solvent, play a crucial role in determining the reaction’s outcome.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the specific reaction conditions and reagents used. These products may include derivatives with altered chemical and physical properties.

Scientific Research Applications

Compound “sodium;9,10-dimethoxyanthracene-2-sulfonate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: Compound “this compound” is utilized in industrial processes for the production of various chemical products.

Mechanism of Action

The mechanism of action of compound “sodium;9,10-dimethoxyanthracene-2-sulfonate” involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to target molecules, altering their function, and triggering specific biochemical pathways . Understanding the mechanism of action is crucial for developing new applications and therapeutic uses.

Comparison with Similar Compounds

Similar Compounds: Compound “sodium;9,10-dimethoxyanthracene-2-sulfonate” can be compared with other similar compounds based on their chemical structure and properties. Some similar compounds include those with analogous functional groups or similar molecular frameworks .

Uniqueness: The uniqueness of compound “this compound” lies in its specific chemical structure and the resulting properties that distinguish it from other compounds. These unique properties make it valuable for various scientific and industrial applications.